Cas no 1807202-81-8 (Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate)

• Product Name: Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate
• CAS No: 1807202-81-8
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4945290
• Update Time: 2025-10-28

Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate

• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)4-7-3-8(14)5-10(12)9(7)6-13/h3,5,14H,2,4H2,1H3
• InChI Key： XSRAHSWSLNARNB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C#N)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate

Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate (CAS No. 1807202-81-8): A Comprehensive Overview

Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate (CAS No. 1807202-81-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various synthetic pathways and biological applications. Its molecular structure, featuring a phenyl ring substituted with chloro, cyano, and hydroxyl groups, endows it with distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The compound's significance is further underscored by its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of bioactive molecules that exhibit promising pharmacological properties. Specifically, the presence of the cyano group enhances its reactivity, making it a versatile building block for constructing more intricate chemical frameworks. This reactivity is particularly useful in the context of drug discovery, where the ability to modify and functionalize molecular structures is crucial for optimizing biological activity.

In the realm of medicinal chemistry, Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate has been explored as a precursor for derivatives with potential therapeutic benefits. The hydroxyl group, for instance, can be further modified through various chemical reactions to introduce additional functional moieties, thereby tailoring the compound's pharmacological profile. Such modifications are essential for developing drugs that target specific biological pathways with high selectivity and efficacy.

Recent advancements in synthetic methodologies have also expanded the utility of Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or vinyl groups at specific positions on the phenyl ring, opening up new avenues for structural diversification. These methods have been particularly effective in generating libraries of compounds for high-throughput screening, a critical step in drug discovery pipelines.

The compound's role extends beyond synthetic chemistry into biological applications as well. Studies have demonstrated its potential as an intermediate in the synthesis of molecules that interact with biological targets such as enzymes and receptors. The chloro and cyano groups contribute to its binding affinity by forming hydrogen bonds or participating in electrostatic interactions with biomolecules. This interaction is often key to modulating biological processes and has implications for developing treatments against various diseases.

Furthermore, Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate has been investigated for its potential role in materials science applications. Its unique molecular structure allows it to be incorporated into polymers or other materials to enhance their functional properties. For instance, its ability to participate in coordination chemistry with metal ions could lead to the development of novel catalysts or sensors.

The safety and handling of Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate are also important considerations. While it is not classified as a hazardous material under standard regulatory frameworks, appropriate laboratory practices should always be followed when working with organic compounds. This includes proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP) to ensure safe handling and minimize exposure risks.

In conclusion, Ethyl 3-chloro-2-cyano-5-hydroxyphenylacetate (CAS No. 1807202-81-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its reactivity allows for diverse modifications that can enhance biological activity. As research continues to uncover new applications for this compound, its importance in advancing chemical and medicinal sciences is likely to grow even further.